SHP2 protein degrader-2

• Molecular Formula: C56H79ClN12O6S2
• Molecular Weight: 1115.9 g/mol
• IUPAC Name: (2R,4S)-1-[(2R)-2-[9-[4-[4-[3-[3-amino-5-(4-amino-4-methylpiperidin-1-yl)pyrazin-2-yl]sulfanyl-2-chloroanilino]-4-oxobutanoyl]piperazin-1-yl]nonanoylamino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[(1R)-1-[4-(4-methyl-1,3-thiazol-5-yl)phenyl]ethyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C56H79ClN12O6S2/c1-36(38-17-19-39(20-18-38)49-37(2)61-35-76-49)62-52(74)42-32-40(70)34-69(42)54(75)50(55(3,4)5)65-45(71)16-11-9-7-8-10-12-25-66-28-30-68(31-29-66)47(73)22-21-46(72)63-41-14-13-15-43(48(41)57)77-53-51(58)64-44(33-60-53)67-26-23-56(6,59)24-27-67/h13-15,17-20,33,35-36,40,42,50,70H,7-12,16,21-32,34,59H2,1-6H3,(H2,58,64)(H,62,74)(H,63,72)(H,65,71)/t36-,40+,42-,50+/m1/s1
• InChI Key: XJSPAQRZSJUBLB-ISSNAGQGSA-N
• Isomeric SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)[C@@H](C)NC(=O)[C@H]3C[C@@H](CN3C(=O)[C@@H](C(C)(C)C)NC(=O)CCCCCCCCN4CCN(CC4)C(=O)CCC(=O)NC5=C(C(=CC=C5)SC6=NC=C(N=C6N)N7CCC(CC7)(C)N)Cl)O
• Canonical SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)C(C)NC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)CCCCCCCCN4CCN(CC4)C(=O)CCC(=O)NC5=C(C(=CC=C5)SC6=NC=C(N=C6N)N7CCC(CC7)(C)N)Cl)O

Description

SHP2 protein degrader-2, also known as SHP2-D26, is a proteolysis targeting chimera (PROTAC) designed to target and degrade the SHP2 protein. SHP2, a protein tyrosine phosphatase encoded by the PTPN11 gene, plays a crucial role in various cellular processes, including cell proliferation, differentiation, and survival. The degradation of SHP2 has emerged as a promising therapeutic strategy, particularly in cancer treatment, due to its involvement in multiple oncogenic signaling pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of SHP2 protein degrader-2 involves the design and creation of a bifunctional molecule that links a SHP2-targeting ligand to an E3 ligase ligand. The synthetic route typically includes:

Step 1: Synthesis of the SHP2-targeting ligand, which is often derived from known SHP2 inhibitors.

Step 2: Synthesis of the E3 ligase ligand, which can be derived from molecules like thalidomide or its analogs.

Step 3: Linking the two ligands via a suitable linker to form the final PROTAC molecule.

Industrial Production Methods: Industrial production of this compound would involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This includes:

Optimization of reaction conditions: such as temperature, solvent, and reaction time.

Purification techniques: like chromatography to isolate the final product.

Quality control: measures to ensure consistency and efficacy of the produced compound.

Chemical Reactions Analysis

Types of Reactions: SHP2 protein degrader-2 undergoes several key reactions:

Ubiquitination: The compound facilitates the ubiquitination of SHP2, marking it for degradation by the proteasome.

Proteasomal Degradation: The ubiquitinated SHP2 is recognized and degraded by the proteasome.

Common Reagents and Conditions:

Reagents: E3 ligase ligands, SHP2-targeting ligands, and suitable linkers.

Conditions: Mild reaction conditions are typically used to maintain the integrity of the bifunctional molecule.

Major Products:

• The primary product of these reactions is the degraded SHP2 protein, which results in the inhibition of SHP2-mediated signaling pathways .

Scientific Research Applications

SHP2 protein degrader-2 has a wide range of scientific research applications:

Cancer Research: It is used to study the role of SHP2 in various cancers and to develop targeted cancer therapies

Signal Transduction Studies: The compound helps in understanding the signaling pathways regulated by SHP2, such as the RAS-ERK1/2, PI3K-AKT, and JAK-STAT pathways.

Drug Development: this compound serves as a lead compound for developing new therapeutics targeting SHP2.

Mechanism of Action

The mechanism of action of SHP2 protein degrader-2 involves:

Binding to SHP2: The SHP2-targeting ligand binds to the SHP2 protein.

Recruitment of E3 Ligase: The E3 ligase ligand recruits an E3 ligase to the SHP2 protein.

Ubiquitination and Degradation: The recruited E3 ligase ubiquitinates SHP2, marking it for degradation by the proteasome. .

Comparison with Similar Compounds

SHP2 protein degrader-2 is unique compared to other SHP2 inhibitors due to its ability to induce the degradation of SHP2 rather than merely inhibiting its activity. Similar compounds include:

SHP099: A potent SHP2 inhibitor that does not induce degradation.

P9: Another SHP2 degrader with similar mechanisms but different structural properties.

This compound stands out due to its high potency and efficacy in degrading SHP2, making it a valuable tool in cancer research and therapy development .